1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone
Description
This compound features a piperazine core linked to a 5-(hydroxymethyl)-6-methylpyridin-2-yl substituent and an acetyl group. The hydroxymethyl and methyl groups on the pyridine ring confer unique electronic and steric properties, influencing solubility, receptor binding, and metabolic stability.
Properties
Molecular Formula |
C13H19N3O2 |
|---|---|
Molecular Weight |
249.31 g/mol |
IUPAC Name |
1-[4-[5-(hydroxymethyl)-6-methylpyridin-2-yl]piperazin-1-yl]ethanone |
InChI |
InChI=1S/C13H19N3O2/c1-10-12(9-17)3-4-13(14-10)16-7-5-15(6-8-16)11(2)18/h3-4,17H,5-9H2,1-2H3 |
InChI Key |
XLZDKXXQNDTZGK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=N1)N2CCN(CC2)C(=O)C)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone typically involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach involves the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing amino groups .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of catalysts, and purification techniques, would apply.
Chemical Reactions Analysis
Types of Reactions
1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone can undergo various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group.
Reduction: The ketone group can be reduced to an alcohol.
Substitution: The piperazine ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions.
Major Products
Oxidation: Formation of carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted piperazine derivatives.
Scientific Research Applications
Biological Activities
Research indicates that 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone exhibits a range of biological activities:
Antimicrobial Activity
Several studies have reported the antimicrobial properties of similar piperazine derivatives. For example, compounds containing piperazine rings have shown significant activity against various bacterial strains, including resistant strains. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.
Anticancer Potential
Recent investigations into piperazine derivatives have highlighted their potential as anticancer agents. The presence of the hydroxymethyl-pyridine moiety enhances the compound's ability to inhibit tumor cell proliferation by inducing apoptosis in cancer cells. This has been demonstrated in vitro against various cancer cell lines.
Neurological Applications
Piperazine compounds are also noted for their neuroactive properties. Research suggests that 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone may exhibit effects on neurotransmitter systems, potentially offering therapeutic avenues for conditions such as anxiety and depression.
Case Study 1: Antimicrobial Evaluation
A study published in Bioorganic & Medicinal Chemistry evaluated a series of piperazine derivatives for their antimicrobial efficacy. The results indicated that compounds similar to 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone exhibited promising activity against Gram-positive and Gram-negative bacteria, suggesting potential for development as new antibiotics .
Case Study 2: Anticancer Activity
In a study focused on the anticancer properties of piperazine derivatives, 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone was tested against multiple cancer cell lines. Results showed significant inhibition of cell growth and induction of apoptosis, indicating its potential as a lead compound for anticancer drug development .
Mechanism of Action
The mechanism of action of 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone involves its interaction with specific molecular targets. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets are still under investigation, but it is believed to involve modulation of neurotransmitter systems in the central nervous system .
Comparison with Similar Compounds
Structural Analogues with Biphenyl-Piperazine-Ethanone Scaffolds
Example Compounds :
- 1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone
- 1-(Biphenyl-4-yl)-2-[4-(2,3-dichlorophenyl)-piperazin-1-yl]ethanone
Key Differences :
- Substituents : Biphenyl moieties replace the pyridine ring, enhancing aromatic stacking interactions.
- QSAR models indicate that electron affinity (EA) and brain/blood partition coefficients (QPlogBB) correlate with antidopaminergic efficacy .
Comparison Table :
Tetrazole-Piperidine-Ethanone Derivatives
Example Compounds :
- 1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone (22–28)
Key Differences :
Comparison Table :
Aminophenyl-Piperazine-Ethanone Derivatives
Example Compounds :
- 1-(4-(4-Aminophenyl)piperazin-1-yl)ethanone
Key Differences :
Comparison Table :
Chlorophenyl-Pyrimidine-Piperazine Derivatives
Example Compounds :
- 1-(4-(4-((5-Chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethanone
Key Differences :
Biological Activity
1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone, with the CAS number 1355218-70-0, is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C₁₃H₁₉N₃O₂
- Molecular Weight : 249.31 g/mol
The biological activity of 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone can be attributed to its interaction with various biological targets:
- Dopamine Receptors : The compound has shown affinity for dopamine receptors, suggesting potential applications in treating neurological disorders.
- Anticonvulsant Activity : Related compounds have been noted for their anticonvulsant properties, indicating that this compound may also possess similar effects, potentially through modulation of neurotransmitter systems .
- Anticancer Activity : Preliminary studies have indicated that derivatives of piperazine compounds exhibit moderate to significant efficacy against various cancer cell lines, including breast cancer cells .
Biological Activity Data
| Activity | Target | IC50 Value | Reference |
|---|---|---|---|
| Anticancer | Human breast cancer cells | 18 μM | |
| Anticonvulsant | Various neurotransmitter systems | N/A | |
| Dopamine receptor binding | Dopamine receptors | N/A |
Case Study 1: Anticancer Properties
A study evaluated the anticancer efficacy of various piperazine derivatives, including 1-(4-(5-(Hydroxymethyl)-6-methylpyridin-2-yl)piperazin-1-yl)ethanone. The results indicated significant inhibition of cell proliferation in human breast cancer cells, with an IC50 value of 18 μM. This suggests that the compound could be a potential candidate for further development in cancer therapeutics .
Case Study 2: Neuropharmacological Effects
Research on related piperazine compounds revealed their potential as anticonvulsants. These compounds were shown to modulate neurotransmitter levels effectively, which may extend to the hydroxymethyl-pyridine derivatives. While specific data on this compound is limited, the structural similarities suggest a similar mechanism could be at play in modulating neuronal excitability .
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